Cas no 1259440-61-3 (Benzhydrocodone)

• Product Name: Benzhydrocodone
• CAS No: 1259440-61-3
• MF: C₂₅H₂₅NO₄
• MW: 403.47030711174
• MDL: MFCD28902246
• CID: 2854686
• PubChem ID: 49836084
• Update Time: 2025-06-11

Benzhydrocodone Chemical and Physical Properties

Names and Identifiers

• Benzhydrocodone
• VPMRSLWWUXNYRY-PJCFOSJUSA-N
• Morphinan-6-ol, 6,7-didehydro-4,5-epoxy-3-methoxy-17-methyl-, 6-benzoate, (5α)-

• MDL： MFCD28902246
• Inchi： 1S/C25H25NO4/c1-26-13-12-25-17-9-11-20(29-24(27)15-6-4-3-5-7-15)23(25)30-22-19(28-2)10-8-16(21(22)25)14-18(17)26/h3-8,10-11,17-18,23H,9,12-14H2,1-2H3/t17-,18+,23-,25-/m0/s1
• InChI Key： VPMRSLWWUXNYRY-PJCFOSJUSA-N
• SMILES： O(C1=CC[C@@]2([H])[C@]3([H])N(C)CC[C@]42C2=C(C=CC(OC)=C2O[C@@]14[H])C3)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 403.17835828g/mol
• Monoisotopic Mass: 403.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans

Additional information on Benzhydrocodone

Recent Advances in Benzhydrocodone (1259440-61-3) Research: A Comprehensive Overview

Benzhydrocodone (CAS: 1259440-61-3) is a semi-synthetic opioid derivative of hydrocodone, which has garnered significant attention in recent years due to its potential therapeutic applications and abuse liability. As a prodrug, benzhydrocodone is metabolized into hydrocodone in vivo, offering a unique pharmacokinetic profile that may influence its efficacy and safety. This research brief aims to synthesize the latest findings on benzhydrocodone, covering its pharmacological properties, clinical implications, and emerging trends in its use and regulation.

Recent studies have focused on the metabolic pathways and bioavailability of benzhydrocodone. A 2023 publication in the Journal of Pharmacology and Experimental Therapeutics elucidated the enzyme-mediated conversion of benzhydrocodone to hydrocodone, highlighting the role of cytochrome P450 (CYP) 2D6 and CYP3A4 in this process. The study demonstrated that genetic polymorphisms in these enzymes could lead to significant inter-individual variability in drug response, underscoring the need for personalized dosing strategies in clinical settings.

In terms of therapeutic potential, benzhydrocodone has been investigated as an alternative to traditional opioids for moderate to severe pain management. A phase II clinical trial conducted in 2022 reported that benzhydrocodone exhibited comparable analgesic efficacy to hydrocodone bitartrate but with a slower onset of action and reduced peak plasma concentrations. These pharmacokinetic characteristics may translate to a lower risk of abuse and dependence, although further long-term studies are required to validate these findings.

Despite its potential benefits, benzhydrocodone has also been associated with risks of misuse and diversion. A recent report by the Drug Enforcement Administration (DEA) highlighted an increase in the illicit use of benzhydrocodone, particularly in formulations combined with acetaminophen. Analytical chemistry advancements, such as high-performance liquid chromatography-mass spectrometry (HPLC-MS), have enabled more accurate detection and quantification of benzhydrocodone in biological samples, aiding forensic and clinical monitoring efforts.

Looking ahead, research on benzhydrocodone is expected to expand into novel formulations and combination therapies. For instance, a 2023 patent application described a sustained-release formulation of benzhydrocodone designed to minimize fluctuations in plasma levels and reduce dosing frequency. Additionally, preclinical studies are exploring the synergistic effects of benzhydrocodone with non-opioid analgesics, which could pave the way for multimodal pain management approaches.

In conclusion, benzhydrocodone (1259440-61-3) represents a promising yet complex candidate in the opioid pharmacopeia. While its prodrug nature and metabolic profile offer potential advantages, ongoing research must address the challenges of abuse liability and individualized therapy. The integration of pharmacogenomics and advanced drug delivery systems will likely play a pivotal role in optimizing the clinical use of benzhydrocodone in the coming years.